Cas no 1849239-84-4 (2,2-difluoro-3-(isopropylamino)propanoic acid)

2,2-Difluoro-3-(isopropylamino)propanoic acid is a fluorinated organic compound featuring a propanoic acid backbone substituted with two fluorine atoms at the α-position and an isopropylamino group at the β-position. This structure imparts unique reactivity and stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and bioavailability, while the isopropylamino group contributes to selective binding properties. Its well-defined stereochemistry and high purity make it suitable for precision applications in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive molecules. The compound’s synthetic versatility allows for further functionalization, enabling tailored modifications for targeted research or industrial use.
2,2-difluoro-3-(isopropylamino)propanoic acid structure
1849239-84-4 structure
Product Name:2,2-difluoro-3-(isopropylamino)propanoic acid
CAS No:1849239-84-4
MF:C6H11F2NO2
MW:167.15384888649
CID:5295434
PubChem ID:123352661
Update Time:2025-05-26

2,2-difluoro-3-(isopropylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-(isopropylamino)propanoic acid
    • Inchi: 1S/C6H11F2NO2/c1-4(2)9-3-6(7,8)5(10)11/h4,9H,3H2,1-2H3,(H,10,11)
    • InChI Key: CWYTZPHVFABGOB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(F)(F)CNC(C)C

Computed Properties

  • Exact Mass: 167.07578492g/mol
  • Monoisotopic Mass: 167.07578492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 49.3Ų

2,2-difluoro-3-(isopropylamino)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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